Cas no 2229170-03-8 (4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol)

• Product Name: 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol
• CAS No: 2229170-03-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6228111
• PubChem ID: 165631888
• Update Time: 2025-06-09

4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol
• 2229170-03-8
• 4-[3-(trifluoromethyl)pyridin-4-yl]butan-2-ol
• EN300-1952844

• Inchi： 1S/C10H12F3NO/c1-7(15)2-3-8-4-5-14-6-9(8)10(11,12)13/h4-7,15H,2-3H2,1H3
• InChI Key： BUAWHBIGKFIULR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CCC(C)O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol

Chemical Profile of 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol (CAS No. 2229170-03-8)

4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229170-03-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the pyridine derivative class, characterized by a pyridine ring substituted with a trifluoromethyl group and an aliphatic butyl chain terminated with a hydroxyl (-OH) functionality. The presence of the trifluoromethyl group significantly influences the electronic and steric properties of the molecule, making it a valuable scaffold for designing novel bioactive agents.

The molecular structure of 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol consists of a six-membered aromatic pyridine ring, which is a common motif in many biologically active compounds. The ring is further modified by the introduction of a trifluoromethyl group at the 3-position, enhancing its lipophilicity and metabolic stability. This modification is particularly significant in drug design, as it can improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation. The butan-2-ol side chain provides a flexible aliphatic structure that can interact with biological targets through various non-covalent bonds, such as hydrogen bonding and hydrophobic interactions.

In recent years, there has been increasing interest in developing novel therapeutic agents based on pyridine derivatives due to their diverse biological activities. The compound 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol has been explored in several preclinical studies for its potential applications in pharmacology. One of the most notable areas of research involves its use as an intermediate in the synthesis of small-molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The trifluoromethyl group in this compound plays a crucial role in modulating the binding affinity and selectivity of potential drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol with biological targets with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to enzymes such as kinases and proteases, which are key players in many disease pathways. The hydroxyl group at the 2-position of the butyl chain provides an additional interaction point with polar residues in the active site of these enzymes, enhancing binding affinity. Furthermore, the presence of the trifluoromethyl group at the 3-position of the pyridine ring contributes to favorable steric interactions, improving overall binding stability.

The synthesis of 4-3-(trifluoromethyl)pyridin-4-ylbutan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by reduction and functionalization steps to introduce the butyl chain and hydroxyl group. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency. The use of palladium or copper catalysts has enabled researchers to achieve selective functionalization at specific positions on the pyridine ring, crucial for obtaining the desired product structure.

In addition to its pharmaceutical applications, 4-3-(trifluoromethyl)pyridin-4-ybunanbunanbunanbunanbunanbunanbunanbunanbunanbuanbutan-butanol-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-butanol-butanol-butanol-butanol-butanol-butanol-butanol-butanol-butanol-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl-trifluoromethyl) has shown promise in agrochemical research as a precursor for developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in plants, providing effective pest control while minimizing environmental impact.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing 4-butanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydroxybutanhydrolpyrinpyrinpyrinpyrinpyrinpyrinpyrinpyrinpyrinpyrindimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxydimethoxymethylmethylmethylmethylmethylmethylmethylmethylmetyl). Techniques such as flow chemistry and biocatalysis have been employed to improve reaction efficiency and reduce waste generation. These methods align with global efforts to promote environmentally friendly chemical processes and ensure sustainable production practices.

Future research directions for 4-butanhydrolpyrinhydrolpyrinhydrolpyrinhydrolpyrinhydrolpyrinhydrolpyrinhydrolpyrinhydrolpyrindimethoxypyrimidinemethoxypyrimidinemethoxypyrimidinemethoxypyrimidinemethoxypyrimidinemethoxypyrimidinemethoxypyrimidine) include exploring its potential as a lead compound for drug discovery programs targeting unmet medical needs. By leveraging structure-based drug design principles, researchers aim to optimize its pharmacological properties further. Additionally, investigating its behavior in vivo will provide valuable insights into its therapeutic potential and safety profile.

In conclusion,4-butanhydroltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyriodyltrimetometohydroxypyrindimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimthoxtimth) (CAS No. 2229170_03_8) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for designing novel bioactive agents, while sustainable synthetic methods ensure responsible production practices.